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Compound of Interest

Compound Name: Adenoregulin

Cat. No.: B117734 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Adenoregulin, also known as dermaseptin B2, is a cationic antimicrobial peptide isolated from

the skin secretions of the Amazonian tree frog, Phyllomedusa bicolor. As a member of the

dermaseptin family of peptides, adenoregulin exhibits broad-spectrum antimicrobial activity

against a variety of pathogens, including Gram-positive and Gram-negative bacteria, fungi, and

protozoa. Its mechanism of action is primarily attributed to the disruption of microbial cell

membranes. This document provides detailed protocols for the comprehensive assessment of

the antimicrobial properties of adenoregulin, along with methods to evaluate its cytotoxic

effects, a critical consideration for its therapeutic potential.

Data Presentation
The following tables provide a structured format for summarizing the quantitative data obtained

from the experimental protocols outlined below.

Table 1: Minimum Inhibitory Concentration (MIC) of Adenoregulin
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Test Microorganism MIC (µg/mL) MIC (µM)

Staphylococcus aureus

Escherichia coli

Pseudomonas aeruginosa

Candida albicans

(Other)

Table 2: Minimum Bactericidal Concentration (MBC) of Adenoregulin

Test
Microorganism

MBC (µg/mL) MBC (µM) MBC/MIC Ratio

Staphylococcus

aureus

Escherichia coli

Pseudomonas

aeruginosa

Candida albicans

(Other)

Table 3: Time-Kill Kinetics of Adenoregulin against [Test Microorganism]
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Time
(hours)

Log10
CFU/mL
(Control)

Log10
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Log10
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Log10
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Log10
CFU/mL (4
x MIC)

0

1

2
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Table 4: Cytotoxicity of Adenoregulin

Assay Type Cell Line
HC50 / IC50
(µg/mL)

HC50 / IC50 (µM)

Hemolysis Assay
Human Red Blood

Cells

MTT Assay HEK293

MTT Assay HeLa

(Other)

Experimental Protocols
Minimum Inhibitory Concentration (MIC) Assay
This protocol determines the lowest concentration of adenoregulin that inhibits the visible

growth of a microorganism.

Materials:

Adenoregulin (lyophilized powder)
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Test microorganisms (e.g., E. coli, S. aureus)

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well polypropylene microtiter plates

Spectrophotometer

Sterile pipette tips and tubes

Incubator

Protocol:

Preparation of Adenoregulin Stock Solution: Dissolve lyophilized adenoregulin in sterile

deionized water to a concentration of 1 mg/mL. Further dilute in CAMHB to the desired

starting concentration.

Preparation of Bacterial Inoculum: Culture the test microorganism overnight in CAMHB at

37°C. Dilute the overnight culture in fresh CAMHB to achieve a final concentration of

approximately 5 x 10^5 colony-forming units (CFU)/mL.

Serial Dilution: Add 100 µL of CAMHB to wells 2-12 of a 96-well polypropylene plate. Add

200 µL of the starting adenoregulin solution to well 1. Perform a two-fold serial dilution by

transferring 100 µL from well 1 to well 2, mixing, and continuing this process to well 10.

Discard 100 µL from well 10. Well 11 will serve as a growth control (no peptide), and well 12

will be a sterility control (no bacteria).

Inoculation: Add 100 µL of the prepared bacterial inoculum to wells 1-11. The final volume in

each well will be 200 µL.

Incubation: Incubate the plate at 37°C for 18-24 hours.

Data Analysis: The MIC is the lowest concentration of adenoregulin at which no visible

growth (turbidity) is observed.
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Preparation Assay Analysis

Adenoregulin Stock Serial Dilution in 96-well Plate

Bacterial Inoculum

Inoculation Incubation (18-24h, 37°C) Visual Inspection for Turbidity Determine MIC

Click to download full resolution via product page

MIC Assay Workflow

Minimum Bactericidal Concentration (MBC) Assay
This protocol determines the lowest concentration of adenoregulin that kills

To cite this document: BenchChem. [Application Notes and Protocols for Assessing the
Antimicrobial Activity of Adenoregulin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b117734#protocol-for-assessing-antimicrobial-activity-
of-adenoregulin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

